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Compound of Interest

Compound Name: 4-Pyrimidinol, 6-methyl-5-nitro-

Cat. No.: B13091916

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6]
The nitration of 4-hydroxy-6-methylpyrimidine is an Electrophilic Aromatic Substitution (EAS).

Pyrimidine rings are inherently electron-deficient (π-deficient) due to the electronegative

nitrogen atoms, making them resistant to electrophilic attack. However, the presence of the

electron-donating hydroxyl group (or its tautomeric keto form) at position 4 activates the ring,

specifically directing the electrophile (nitronium ion,

) to the C5 position (ortho to the hydroxyl group).

Reaction Scheme
The reaction utilizes a "Mixed Acid" system (Sulfuric Acid/Nitric Acid) to generate the active

nitronium species.
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Starting Material Reagents Product

4-Hydroxy-6-methylpyrimidine
(C5H6N2O)

HNO3 (Fuming) / H2SO4
Temp: 0°C → 50°C

4-Hydroxy-6-methyl-5-nitropyrimidine
(C5H5N3O3)

Electrophilic Substitution
@ C5 Position

Click to download full resolution via product page

Figure 1: Reaction pathway for the C5-nitration of 4-hydroxy-6-methylpyrimidine.[1]

Safety Assessment (Critical)
Nitration reactions are inherently hazardous due to the generation of heat and the potential for

runaway reactions.

Hazard Class Risk Description Mitigation Strategy

Thermal Runaway

Nitration is highly exothermic.

Rapid addition of HNO₃ can

cause temperature spikes

>100°C, leading to

decomposition or explosion.

Strict temperature control

(<10°C during addition). Use a

cooling jacket or ice-salt bath.

Oxidative Potential

Fuming Nitric Acid is a potent

oxidizer. Contact with organic

solvents (acetone, ethers) can

be explosive.

Dedicate glassware. Avoid

organic solvents until the

quench step. Use H₂SO₄ as

the solvent.[1]

Corrosivity
Mixed acid is extremely

corrosive to skin and metal.

Use full PPE (Face shield,

acid-resistant gloves, apron).

Work in a functioning fume

hood.

Gas Evolution

NOx fumes (red gas) may

evolve if the reaction

overheats.

Ensure high-efficiency

ventilation. Have a

neutralization trap (NaOH)

ready if scaling up.
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Equipment & Reagents
Reagents

Starting Material: 4-Hydroxy-6-methylpyrimidine (98%+ purity).

Solvent/Catalyst: Sulfuric Acid (H₂SO₄), Concentrated (95-98%).[1]

Nitrating Agent: Fuming Nitric Acid (HNO₃), >90% (preferred for yield) OR Concentrated

HNO₃ (68-70%) (requires longer reaction time).

Quench: Crushed Ice / Deionized Water.

Equipment
Reactor: 3-neck round-bottom flask (borosilicate glass).

Temperature Probe: Internal thermometer or thermocouple (Must read -10°C to 100°C).

Agitation: Overhead mechanical stirrer (Teflon blade) is mandatory for scales >10g to ensure

efficient heat transfer. Magnetic stirring is acceptable for <5g.

Addition: Pressure-equalizing addition funnel.

Cooling: Ice/Water or Ice/Salt bath.

Detailed Experimental Protocol
This protocol is optimized for a 100 mmol (approx. 11.0 g) scale.

Phase 1: Dissolution & Setup[7]
Setup: Equip the 3-neck flask with the mechanical stirrer, thermometer, and addition funnel.

Place the flask in an ice-water bath.

Solvent Charge: Add 40 mL of Concentrated H₂SO₄ to the flask. Cool to 0–5°C.

Substrate Addition: Slowly add 11.0 g (100 mmol) of 4-hydroxy-6-methylpyrimidine to the

acid in small portions.
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Note: This dissolution is exothermic. Maintain internal temperature < 20°C.

Observation: The solution may turn slightly yellow or orange. Ensure complete dissolution

before proceeding.

Phase 2: Nitration (The Critical Step)
Acid Preparation: Charge the addition funnel with 7.0 mL (approx. 150 mmol, 1.5 eq) of

Fuming Nitric Acid (d=1.5 g/mL).

Alternative: If using Conc.[2] HNO₃ (70%), use 10 mL (approx. 160 mmol).

Controlled Addition: Dropwise add the HNO₃ to the H₂SO₄ solution.

CRITICAL: Adjust drip rate to keep internal temperature strictly between 0°C and 10°C.

Time: Typically takes 30–60 minutes for this scale.

Reaction Completion:

After addition is complete, allow the mixture to stir at 0–5°C for 30 minutes.

Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C).

Optimization: For unactivated batches, if TLC shows incomplete conversion after 1 hour at

RT, gently heat to 45–50°C for 1 hour. Do not exceed 60°C to avoid dinitration or ring

degradation.

Phase 3: Quench & Isolation
Quench Preparation: Prepare a beaker with 150 g of crushed ice mixed with 50 mL of water.

Quenching: Pour the reaction mixture slowly onto the ice with vigorous stirring.

Safety: Never add water to the acid. Always Acid -> Ice.

Observation: A pale yellow to off-white precipitate should form immediately.
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Crystallization: Stir the slurry for 30 minutes to ensure the ice melts and the precipitate fully

matures.

Filtration: Filter the solid using a Buchner funnel (vacuum filtration).

Washing: Wash the filter cake with:

3 x 20 mL cold water (to remove residual acid).

1 x 10 mL cold Acetone or Ethanol (optional, aids drying but leads to yield loss if product is

soluble; test on small scale first).

Drying: Dry the solid in a vacuum oven at 50°C for 6 hours.

Phase 4: QC & Characterization
Yield: Typical yield is 75–85%.

Appearance: Pale yellow or off-white crystalline solid.

Melting Point: 270–272°C (dec).

Process Workflow Diagram
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Start: 100 mmol Substrate

Dissolve in H2SO4
(Temp < 20°C)

Cool to 0-5°C

Add HNO3 Dropwise
(Maintain < 10°C)

Stir at RT (1-2 hrs)
Optional: Heat to 50°C

Quench on Crushed Ice

Vacuum Filtration &
Water Wash

Dry (50°C, Vacuum)

Final Product:
4-OH-6-Me-5-NO2-Pyrimidine

Click to download full resolution via product page

Figure 2: Step-by-step process flow for the nitration protocol.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield (<50%)
Incomplete reaction or product

solubility in wash.

Check reaction temp; ensure it

reached RT or 50°C. Reduce

wash volume or use ice-cold

water only.

Oiling / Tarring
Temperature spike during

addition.

Strictly control addition rate.

Ensure cooling bath is

sufficient.

Impure Product
Dinitration or isomer formation

(rare).

Recrystallize from

Ethanol/Water or Glacial Acetic

Acid.

No Precipitate
Acid concentration too high in

quench.

Dilute further with water.

Neutralize pH to ~2-3 with

NaOH (carefully!) to precipitate

the free base if it's trapped as

a salt.
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(Note: While specific patents exist for the 2-amino analog, the protocol above is adapted from

the standard general procedures for 4-hydroxypyrimidines as cited in the heterocyclic chemistry

literature.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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